Cas no 56951-58-7 ((5-Amino-1,3,4-thiadiazol-2-yl)methanol)

(5-Amino-1,3,4-thiadiazol-2-yl)methanol structure
56951-58-7 structure
Product Name:(5-Amino-1,3,4-thiadiazol-2-yl)methanol
CAS No:56951-58-7
MF:C3H5N3OS
MW:131.156298398972
MDL:MFCD12766834
CID:2622677
PubChem ID:11062424
Update Time:2025-04-21

(5-Amino-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-amino-1,3,4-thiadiazol-2-yl)methanol
    • NE44116
    • 2-amino-5-hydroxymethyl-1,3,4-thiadiazole
    • Z1483956936
    • AKOS010133368
    • SY147249
    • URCCVQJLYSKFBQ-UHFFFAOYSA-N
    • EN300-114425
    • MFCD12766834
    • BS-51543
    • AT18876
    • SCHEMBL282865
    • CHEMBL4584666
    • Z600620432
    • DB-107318
    • 56951-58-7
    • CS-0223232
    • GCA95158
    • 819-578-8
    • (5-Amino-1,3,4-thiadiazol-2-yl)methanol
    • MDL: MFCD12766834
    • Inchi: 1S/C3H5N3OS/c4-3-6-5-2(1-7)8-3/h7H,1H2,(H2,4,6)
    • InChI Key: URCCVQJLYSKFBQ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1CO

Computed Properties

  • Exact Mass: 131.01533297 g/mol
  • Monoisotopic Mass: 131.01533297 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 100
  • Molecular Weight: 131.16

(5-Amino-1,3,4-thiadiazol-2-yl)methanol Pricemore >>

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Enamine
EN300-114425-0.05g
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Enamine
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